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Compound of Interest

Compound Name: Neq0502

Cat. No.: B1193241

Get Quote

Executive Safety Summary

Neq0502 is a research-grade small molecule inhibitor targeting the Androgen Receptor (AR).
While it demonstrates a favorable selectivity index (SI >11) against non-tumor fibroblasts, its
mechanism of action defines it as a suspected reproductive toxicant and endocrine disruptor.

Immediate Action Card
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@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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| Spill Response | Do not dry sweep. Wet with DMSO/Ethanol, absorb with pads, incinerate

waste. |

Compound Profile & Risk Assessment

Neq0502 functions similarly to enzalutamide, inducing cell cycle arrest in testosterone-
stimulated LNCaP cells.[1][2] Because it competitively binds to the AR or interferes with AR
translocation, it poses a specific risk to the reproductive health of laboratory personnel.

Physicochemical & Toxicological Data
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Personal Protective Equipment (PPE) Matrix

Handling Neq0502 requires a "Barrier-First" approach. Standard BSL-1 precautions are

insufficient.

A. Respiratory Protection

o Standard Handling: Work must be performed inside a certified Fume Hood or Class Il Type
A2 BSC.

e Outside Containment: If weighing outside a hood is unavoidable (not recommended), use a
P100/N99 Respirator or a Powered Air Purifying Respirator (PAPR).

B. Dermal Protection

» Gloves:Double-gloving is mandatory.
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o Inner Layer: Nitrile (4 mil).

o Quter Layer: Nitrile (minimum 5 mil) or Neoprene.

o Protocol: Change outer gloves immediately upon splash or every 60 minutes.
» Body:

o Disposable Tyvek® lab coat with elastic cuffs is preferred over cotton to prevent powder
retention on clothing.

o Sleeve covers are recommended during stock solution preparation.

C. Ocular Protection

o Chemical splash goggles (ANSI Z87.1 compliant). Standard safety glasses do not provide
sufficient protection against fine powders or splashes of DMSO-solvated compound.

Experimental Workflow & Handling
Diagram 1: Neq0502 Mechanism of Action

This diagram illustrates the critical pathway Neq0502 inhibits, validating the need for
reproductive safety precautions.
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Caption: Neq0502 acts as an antiandrogen, competitively inhibiting AR activation or
translocation, leading to cell cycle arrest in prostate cancer lines.

Protocol: Safe Solubilization (Stock Preparation)

This protocol minimizes aerosol generation and dermal exposure.
e Preparation:

o Bring the vial of Neq0502 to room temperature inside the desiccator before opening to
prevent condensation.

o Calculate the volume of DMSO required for a 10 mM or 50 mM stock solution.
» Weighing (The Critical Step):
o Place an analytical balance inside the fume hood or use a static-free weighing funnel.

o If the balance is outside, use the "Tare-Transfer" method: Tare the closed vial, add
approximate amount in the hood, close vial, weigh outside, repeat until target mass is
reached. Never open the vial outside the hood.

e Solubilization:
o Add 100% DMSO (Dimethyl sulfoxide) gently down the side of the vial.
o Vortex capping the tube tightly.

o Note: Neq0502 is hydrophobic; if turbidity persists, sonicate in a water bath for 5 minutes
at ambient temperature.

e Aliquot & Storage:
o Aliquot into amber glass vials or high-quality polypropylene tubes (DMSO compatible).

o Store at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

Decontamination & Disposal Logistics
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Because Neq0502 is an endocrine modulator, it cannot be disposed of in general chemical
waste.

Diagram 2: Waste Stream Logic

Follow this decision tree for compliant disposal.
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Click to download full resolution via product page

Caption: Disposal workflow prioritizing incineration for high-concentration Neq0502 waste to
prevent environmental endocrine disruption.

Decontamination Procedure:

o Surface Cleaning: Wipe work surfaces with 70% Ethanol followed by a detergent solution
(e.g., 1% Alconox).

e Spill Management:

[¢]

Cover spill with absorbent pads.

[e]

Soak pads with DMSO or Ethanol (do not spray powder directly).

o

Wipe from perimeter inward.

[¢]

Place all cleanup materials into the Cytotoxic/Incineration waste stream.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1193241?utm_src=pdf-body
https://www.benchchem.com/product/b1193241?utm_src=pdf-body-href
https://www.benchchem.com/product/b1193241?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193241?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

References

* Nequimed (Medicinal Chemistry Group).Neq0502 compound was selective for the
testosterone stimulated AR-dependent prostate cancer cell.[1][2][3] ResearchGate.[2]

e Leitdo, A., et al. (2016).In silico selection and cell-based characterization of selective and
bioactive compounds for androgen-dependent prostate cancer cell. Bioorganic & Medicinal
Chemistry Letters.

o University of Sdo Paulo (USP).Estudo de novas moléculas antitumorais em linhagens de
células de cancer de proéstata. (Thesis detailing Neq0502 characterization).

e NIOSH.Occupational Exposure Banding Process. Centers for Disease Control and
Prevention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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